9-pentyl-9H-carbazole

• Molecular Formula: C17H19N
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 9-pentylcarbazole
• InChI: InChI=1S/C17H19N/c1-2-3-8-13-18-16-11-6-4-9-14(16)15-10-5-7-12-17(15)18/h4-7,9-12H,2-3,8,13H2,1H3
• InChI Key: DENPZUCLJCPHNI-UHFFFAOYSA-N
• SMILES: CCCCCN1C2=CC=CC=C2C3=CC=CC=C31

Description

9-pentyl-9H-carbazole is a useful research compound. Its molecular formula is C17H19N and its molecular weight is 237.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound (15) can be prepared according to the following procedure. Carbazole (16.7 g, 0.1 mol, commercially available from Aldrich, Milwaukee, Wis.), 1-bromopentane (15.1 g, 0.1 mol, commercially available from Aldrich, Milwaukee, Wis.), and benzyltriethyl ammonium chloride (1.7 g) are dissolved in tetrahydrofuran (60 mL) and a concentrated solution of sodium hydroxide (17 g) in water (17 mL) is added. The mixture is heated at reflux with strong mechanical stirring for 4 hours, then cooled to room temperature and poured into an excess of water. The solid that precipitated is filtered off and the tetrahydrofuran layer is dried (MgSO4) and concentrated to dryness. The combined organic solids were recrystallized to form 9-pentylcarbazole.